2-Methyl-1-(naphthalene-2-carbonyl)piperazine
Description
Scientific Research Applications
Pharmacological Research
2-Methyl-1-(naphthalene-2-carbonyl)piperazine: has been identified as part of a class of compounds known as acyl piperazine opioids . These compounds have been the subject of pharmacological research due to their ability to activate μ opioid receptors, which can lead to dose-dependent effects, including respiratory depression. However, it’s important to note that such compounds, including 2-Methyl-1-(naphthalene-2-carbonyl)piperazine, are not approved for medical use and are considered a public health threat due to their potential for misuse .
Analytical Chemistry
In analytical chemistry, 2-Methyl-1-(naphthalene-2-carbonyl)piperazine could be used as a reference compound for the development of analytical methods. These methods could be designed to detect and quantify the presence of similar compounds in various samples, which is crucial for both environmental monitoring and forensic analysis .
Biotechnology
The compound’s role in biotechnology could involve the study of its interactions with biological systems. For instance, it could be used in the development of biosensors that detect opioid compounds or as a molecular probe to understand the binding affinities and activities of opioid receptors in living organisms .
Industrial Applications
While specific industrial applications for 2-Methyl-1-(naphthalene-2-carbonyl)piperazine are not well-documented, related piperazine compounds are used in various industrial processes. These include applications in material science for the synthesis of polymers and as intermediates in the production of dyes, plastics, and rubber products .
Environmental Research
Environmental research involving 2-Methyl-1-(naphthalene-2-carbonyl)piperazine could focus on its environmental fate and transport. Studies might examine how the compound degrades in different environmental conditions, its potential bioaccumulation, and its effects on wildlife and ecosystems .
Medicinal Chemistry
In medicinal chemistry, 2-Methyl-1-(naphthalene-2-carbonyl)piperazine could be used as a building block for the synthesis of novel therapeutic agents. Its structure could be modified to create new compounds with potential pharmacological activities, which would then be subject to further testing and development .
properties
IUPAC Name |
(2-methylpiperazin-1-yl)-naphthalen-2-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-12-11-17-8-9-18(12)16(19)15-7-6-13-4-2-3-5-14(13)10-15/h2-7,10,12,17H,8-9,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVNDUDFNSYKRDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1C(=O)C2=CC3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-(naphthalene-2-carbonyl)piperazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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